Cas no 1108658-10-1 (tert-Butyl N-(1-Cyanocyclopropyl)sulfonylcarbamate)

• Product Name: tert-Butyl N-(1-Cyanocyclopropyl)sulfonylcarbamate
• CAS No: 1108658-10-1
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 2131126
• Update Time: 2023-11-22

tert-Butyl N-(1-Cyanocyclopropyl)sulfonylcarbamate Chemical and Physical Properties

Names and Identifiers

• Boc-1-cyano-cyclopropane sulfonyl amide
• tert-butyl N-[(1-cyanocyclopropyl)sulfonyl]carbamate
• tert-Butyl N-(1-Cyanocyclopropyl)sulfonylcarbamate

• Inchi： 1S/C9H14N2O4S/c1-8(2,3)15-7(12)11-16(13,14)9(6-10)4-5-9/h4-5H2,1-3H3,(H,11,12)
• InChI Key： AQSNWGFWRKQPIP-UHFFFAOYSA-N
• SMILES： S(C1(C#N)CC1)(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 442
• Topological Polar Surface Area: 105